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Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method for the

formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1] This

reaction has found extensive application in the synthesis of pharmaceuticals, natural products,

and advanced materials.[1] Traditionally, the Sonogashira reaction is catalyzed by a palladium

complex in the presence of a copper(I) co-catalyst. However, the use of copper can lead to the

formation of undesirable alkyne homocoupling byproducts and can complicate product

purification, particularly in pharmaceutical applications.[1]

This document provides detailed application notes and protocols for the use of the air-stable,

monoligated palladium precatalyst, PdCl(crotyl)Amphos, also referred to as

[DTBNpP]Pd(crotyl)Cl (where DTBNpP is di-tert-butylneopentylphosphine), in copper-free

Sonogashira coupling reactions. This precatalyst offers the advantage of rapid generation of

the active monoligated Pd(0) species, enabling efficient coupling of a wide range of substrates

under mild, room-temperature conditions.[1][2][3][4]

Substrate Scope

The PdCl(crotyl)Amphos catalytic system demonstrates a broad substrate scope, effectively

coupling various electronically diverse aryl bromides with both aryl and alkyl terminal alkynes.
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The reaction exhibits excellent functional group tolerance, providing good to excellent yields for

a variety of substrates.

Table 1: Sonogashira Coupling of Various Aryl Bromides with 3-Ethynylpyridine

Entry Aryl Bromide Product Yield (%)[1]

1
1-Bromo-3,5-

dimethoxybenzene

3,5-Dimethoxy-1-

((pyridin-3-

yl)ethynyl)benzene

96

2
4-Bromo-N,N-

dimethylaniline

N,N-Dimethyl-4-

((pyridin-3-

yl)ethynyl)aniline

92

3 4-Bromoanisole
1-Methoxy-4-((pyridin-

3-yl)ethynyl)benzene
95

4

1-Bromo-4-

(trifluoromethyl)benze

ne

1-((Pyridin-3-

yl)ethynyl)-4-

(trifluoromethyl)benze

ne

85

5
4'-

Bromoacetophenone

1-(4-((Pyridin-3-

yl)ethynyl)phenyl)etha

n-1-one

82

6
Methyl 4-

bromobenzoate

Methyl 4-((pyridin-3-

yl)ethynyl)benzoate
88

7 4-Bromobenzonitrile
4-((Pyridin-3-

yl)ethynyl)benzonitrile
80

8 2-Bromopyridine
2-((Pyridin-3-

yl)ethynyl)pyridine
75

9 3-Bromopyridine
3,3'-Bi(ethyne-2,1-

diyl)dipyridine
89

10
2-Bromo-6-

methoxypyridine

2-Methoxy-6-((pyridin-

3-yl)ethynyl)pyridine
91
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Table 2: Sonogashira Coupling of 1-Bromo-3,5-dimethoxybenzene with Various Alkynes
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Entry Alkyne Product Yield (%)[1]

1 Phenylacetylene

1,3-Dimethoxy-5-

(phenylethynyl)benze

ne

97

2 4-Ethynylanisole

1-((3,5-

Dimethoxyphenyl)ethy

nyl)-4-

methoxybenzene

96

3
4-Ethynyl-N,N-

dimethylaniline

4-((3,5-

Dimethoxyphenyl)ethy

nyl)-N,N-

dimethylaniline

95

4 3-Ethynylpyridine

3-((3,5-

Dimethoxyphenyl)ethy

nyl)pyridine

96

5

1-Ethynyl-4-

(trifluoromethyl)benze

ne

1-((3,5-

Dimethoxyphenyl)ethy

nyl)-4-

(trifluoromethyl)benze

ne

85

6 1-Heptyne
1-(Hept-1-yn-1-yl)-3,5-

dimethoxybenzene
88

7 3,3-Dimethyl-1-butyne

1-(3,3-Dimethylbut-1-

yn-1-yl)-3,5-

dimethoxybenzene

82

8 Cyclopropylacetylene

1-

(Cyclopropylethynyl)-3

,5-dimethoxybenzene

78

9
(Triisopropylsilyl)acety

lene

((3,5-

Dimethoxyphenyl)ethy

nyl)triisopropylsilane

91
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Experimental Protocols

General Protocol for Copper-Free Sonogashira Coupling

This protocol is based on the general procedure described by Pohida et al.[1][2][3][4]

Materials:

PdCl(crotyl)Amphos ([DTBNpP]Pd(crotyl)Cl)

Aryl bromide (1.0 equiv)

Terminal alkyne (1.2 - 1.5 equiv)

2,2,6,6-Tetramethylpiperidine (TMP) (2.0 equiv)

Anhydrous dimethyl sulfoxide (DMSO)

Inert gas (Argon or Nitrogen)

Standard glassware for anhydrous reactions (e.g., oven-dried Schlenk flask or vial with a

magnetic stir bar)

Equipment:

Magnetic stirrer

Inert gas manifold (Schlenk line)

Syringes for liquid transfer

Standard laboratory workup and purification equipment (e.g., rotary evaporator, column

chromatography supplies)

Procedure:

To an oven-dried vial equipped with a magnetic stir bar, add the aryl bromide (0.5 mmol, 1.0

equiv) and PdCl(crotyl)Amphos (0.0125 mmol, 2.5 mol %).
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Seal the vial with a septum and purge with an inert gas (argon or nitrogen) for 5-10 minutes.

Under a positive pressure of the inert gas, add anhydrous DMSO (2.5 mL) via syringe.

Add the terminal alkyne (0.6 mmol, 1.2 equiv) via syringe.

Finally, add 2,2,6,6-tetramethylpiperidine (TMP) (1.0 mmol, 2.0 equiv) via syringe.

Stir the reaction mixture at room temperature. Monitor the reaction progress by a suitable

analytical technique (e.g., TLC, LC-MS, or GC-MS). Reaction times typically range from 2 to

18 hours.

Upon completion, quench the reaction by adding water and extract the product with an

appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to afford the desired

coupled product.
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Reaction Setup

Reagent Addition & Reaction

Workup and Purification

Oven-dried vial with stir bar

Add Aryl Bromide and PdCl(crotyl)Amphos

Seal and Purge with Inert Gas

Add anhydrous DMSO

Under Inert Atmosphere

Add Terminal Alkyne

Add TMP

Stir at Room Temperature

Monitor Progress (TLC, LC-MS)

Quench with Water

Reaction Complete

Extract with Organic Solvent

Dry, Filter, and Concentrate

Purify by Column Chromatography

final_product

Isolated Product

Click to download full resolution via product page

Caption: Experimental workflow for the PdCl(crotyl)Amphos catalyzed Sonogashira coupling.
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L-Pd(0)

Oxidative Addition

Ar-X

L-Pd(II)(Ar)(X)

Alkyne Coordination & Deprotonation

R-C≡C-H, Base

L-Pd(II)(Ar)(C≡CR) Base-H+

Reductive Elimination

Ar-C≡C-R

X-

Click to download full resolution via product page

Caption: Proposed catalytic cycle for the copper-free Sonogashira reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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